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Compound of Interest

Compound Name:
2'-Deoxyguanosine-d2

(monohydrate)

Cat. No.: B12410129

Get Quote

Part 1: Executive Summary & Core Directive
The Criticality of Isotopic Fidelity In the high-stakes arena of DNA adductomics and

pharmaceutical impurity profiling, 2'-Deoxyguanosine-d2 (dG-d2) serves as a non-negotiable

internal standard (IS). Its primary utility lies in normalizing ionization efficiency variances during

LC-MS/MS quantification of oxidative DNA damage (e.g., 8-oxo-dG) or monitoring nucleoside

analog metabolism.

This guide deviates from standard catalog listings to address the "Monohydrate Paradox": while

the monohydrate form offers superior solid-state stability preventing hygroscopic degradation, it

introduces a stoichiometric variable that—if ignored—catastrophically skews quantitative

curves.

The Directive: Do not simply buy a catalog number. You must validate the labeling position

(sugar vs. base), the hydration state (stoichiometry), and the isotopic enrichment (>98% atom

D) to ensure your assays meet FDA/EMA bioanalytical guidelines.
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Part 2: Technical Specifications & Supplier
Landscape
The Isomer Distinction: Sugar vs. Base Labeling
Commercially available dG-d2 is not a monolith. The position of the deuterium label dictates the

mass spectrometry fragmentation pattern and the utility of the standard.

Feature Ribose-5',5''-d2 Labeling Base (Guanine)-d2 Labeling

Primary Supplier
Cambridge Isotope Labs (CIL),

Eurisotop

Custom Synthesis /

Specialized (e.g., TRC)

Precursor Ion (M+H)+ m/z 270.1 (Shifted +2) m/z 270.1 (Shifted +2)

Product Ion (Base)
m/z 152.1 (Unlabeled

Guanine)
m/z 154.1 (Labeled Guanine)

Primary Use Case
Quantifying dG levels;

Nucleoside transport studies.

DNA adduct studies where

sugar loss is expected.

Risk

If the sugar is cleaved

metabolically prior to analysis,

the label is lost.

More biologically stable label;

tracks the base moiety.

Expert Insight: For most LC-MS/MS applications quantifying intact nucleosides, the Ribose-

5',5''-d2 variant (often listed as 2'-Deoxyguanosine (ribose-5,5-d2)) is the industry standard

because it is more cost-effective and sufficient for correcting ionization suppression.

Commercial Supplier Matrix
The following suppliers are vetted based on "Certificate of Analysis" (CoA) transparency and

isotopic enrichment standards.
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Supplier Product Code Labeling Form
Purity
(Chem/Iso)

Cambridge

Isotope Labs

(CIL)

DLM-7687 Ribose-5,5-d2 Monohydrate 98% / 98%

Toronto

Research Chem

(TRC)

Custom/Enquire
Varies (Often

5',5'')
Monohydrate >95% / >98%

Pharmaffiliates PA STI 026380 5',5''-d2 Monohydrate >99% / >98%

Sigma-Aldrich Refer to CIL Distributes CIL See CIL See CIL

Note: "Monohydrate" implies a molecular weight adjustment.

Anhydrous MW (d0): 267.24 g/mol

d2-Monohydrate MW: ~287.26 g/mol (267.24 + 2.01 [D2] + 18.02 [H2O])

Critical Calculation: You must account for the water mass when preparing molar stock

solutions.

Part 3: Self-Validating QC Protocol
(Trustworthiness)
A "Certificate of Analysis" is a claim, not a proof. The following workflow allows your lab to

autonomously validate the integrity of the incoming dG-d2 material.

Solubilization & Stability
2'-Deoxyguanosine is notoriously difficult to solubilize in cold water.
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Protocol: Dissolve primary stock in DMSO or 0.1 M NH4OH to 10 mM.

Why? Neutral water requires heating (>50°C) to dissolve dG, which risks thermal

degradation or deuterium exchange (though C-D bonds are generally stable, acidic protons

on N1/N2 are labile).

Storage: Aliquot and store at -80°C. Avoid freeze-thaw cycles which promote precipitation.

LC-MS/MS Validation Workflow
This protocol confirms that your "d2" standard does not contain excessive "d0" (unlabeled)

impurities, which would falsely elevate your analyte signal.

Instrument Setup:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: A: 0.1% Formic Acid in H2O; B: Acetonitrile.

Gradient: 0-5 min (1% B to 10% B). Retains polar nucleosides.

Validation Logic (The "Zero-Blank" Test):

Inject pure dG-d2 standard (1 µM).

Monitor MRM Transition for Unlabeled dG (268.1 -> 152.1).

Pass Criteria: Signal for unlabeled dG must be < 0.5% of the dG-d2 signal (270.1 -> 152.1).

Failure Mode: If d0 signal is high, the standard is isotopically impure, rendering it useless for

low-level quantitation.

Visualization: QC Decision Logic
The following diagram illustrates the decision tree for accepting or rejecting a new lot of dG-d2.
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Figure 1: Self-validating Quality Control workflow for incoming stable isotope standards.

Part 4: Mechanistic Application (Expertise)
The Fragmentation Pathway
Understanding why we monitor specific transitions is crucial. In Triple Quadrupole (QqQ) MS,

we utilize Collision-Induced Dissociation (CID).

Pathway: Protonation occurs at N7 of the guanine base.
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Cleavage: The glycosidic bond breaks.

Result: The positive charge remains on the base (Product Ion), and the sugar is lost as a

neutral fragment.

For Ribose-5',5''-d2:

For Unlabeled dG:

Note: Since the product ion (152) is identical for both, chromatographic separation is NOT

required, but mass resolution of the parent ion (270 vs 268) is critical.

Visualization: MS/MS Fragmentation Logic
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Figure 2: MS/MS fragmentation pathway demonstrating the common product ion mechanism

for Ribose-labeled standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3209022.htm
https://www.benchchem.com/product/b12410129?utm_src=pdf-custom-synthesis#bc-rfq
https://www.eurisotop.com/2-deoxyguanosineh2o-1
https://www.lgcstandards.com/MX/en/p/TRC-D242428
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3209022.htm
https://www.benchchem.com/product/b12410129/docs#technical-procurement-validation-guide-2-deoxyguanosine-d2-monohydrate
https://www.benchchem.com/product/b12410129/docs#technical-procurement-validation-guide-2-deoxyguanosine-d2-monohydrate
https://www.benchchem.com/product/b12410129/docs#technical-procurement-validation-guide-2-deoxyguanosine-d2-monohydrate
https://www.benchchem.com/product/b12410129/docs#technical-procurement-validation-guide-2-deoxyguanosine-d2-monohydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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